Estriol-d2
Estriol-d2
Estriol-d2 is intended for use as an internal standard for the quantification of estriol (Item Nos. ISO60164 | 10006484) by GC- or LC-MS. Estriol is a metabolite of estradiol (Item Nos. ISO60155 | 10006315) and a major estrogen produced in the later stages of pregnancy. In a longitudinal study in healthy pregnant women, total plasma estriol levels increased from <10 ng/ml at 8-10 weeks gestation to approximately 150 ng/ml at week 38. The majority of the estriol synthesized in the later stages of pregnancy originates from fetal dehydroepiandrosterone sulfate (DHEAS; Item No. 15873) and serves as a direct marker of fetal adrenal gland activity. Saliva contains primarily unbound and unconjugated estriol and is commonly used for monitoring estriol levels. Plasma levels of estriol in males and non-pregnant females is less than 2 ng/ml.
Brand Name:
Vulcanchem
CAS No.:
53866-32-3
VCID:
VC0164237
InChI:
InChI=1S/C18H24O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-17,19-21H,2,4,6-7,9H2,1H3/t13-,14-,15+,16-,17+,18+/m1/s1/i3D,8D
SMILES:
CC12CCC3C(C1CC(C2O)O)CCC4=C3C=CC(=C4)O
Molecular Formula:
C18H24O3
Molecular Weight:
290.399
Estriol-d2
CAS No.: 53866-32-3
Reference Standards
VCID: VC0164237
Molecular Formula: C18H24O3
Molecular Weight: 290.399
CAS No. | 53866-32-3 |
---|---|
Product Name | Estriol-d2 |
Molecular Formula | C18H24O3 |
Molecular Weight | 290.399 |
IUPAC Name | (8R,9S,13S,14S,16R,17R)-2,4-dideuterio-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,16,17-triol |
Standard InChI | InChI=1S/C18H24O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-17,19-21H,2,4,6-7,9H2,1H3/t13-,14-,15+,16-,17+,18+/m1/s1/i3D,8D |
Standard InChIKey | PROQIPRRNZUXQM-JOFMCETISA-N |
SMILES | CC12CCC3C(C1CC(C2O)O)CCC4=C3C=CC(=C4)O |
Description | Estriol-d2 is intended for use as an internal standard for the quantification of estriol (Item Nos. ISO60164 | 10006484) by GC- or LC-MS. Estriol is a metabolite of estradiol (Item Nos. ISO60155 | 10006315) and a major estrogen produced in the later stages of pregnancy. In a longitudinal study in healthy pregnant women, total plasma estriol levels increased from <10 ng/ml at 8-10 weeks gestation to approximately 150 ng/ml at week 38. The majority of the estriol synthesized in the later stages of pregnancy originates from fetal dehydroepiandrosterone sulfate (DHEAS; Item No. 15873) and serves as a direct marker of fetal adrenal gland activity. Saliva contains primarily unbound and unconjugated estriol and is commonly used for monitoring estriol levels. Plasma levels of estriol in males and non-pregnant females is less than 2 ng/ml. |
Synonyms | E3-d2;16α-hydroxy-17β-Estradiol-d2;1,3,5(10)-Estratriene-3,16α,17β-triol-d2 |
Reference | 1.Peter, M.,Dörr, H.G., and Sippell, W.G. Changes in the concentrations of dehydroepiandrosterone sulfate and estriol in maternal plasma during pregnancy: A longitudinal study in healthy women throughout gestation and at term. Hormone Research 42, 278-281 |
PubChem Compound | 59476912 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume